Cas no 116850-68-1 (4H-1,2,4-Triazole,3-(4-methoxyphenyl)-4-methyl-5-(methylsulfinyl)-)

• Product Name: 4H-1,2,4-Triazole,3-(4-methoxyphenyl)-4-methyl-5-(methylsulfinyl)-
• CAS No: 116850-68-1
• MF: C₁₁H₁₃N₃O₂S
• MW: 251.304820775986
• CID: 165519
• PubChem ID: 3088013
• Update Time: 2025-04-19

4H-1,2,4-Triazole,3-(4-methoxyphenyl)-4-methyl-5-(methylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole,3-(4-methoxyphenyl)-4-methyl-5-(methylsulfinyl)-
• 3-(4-methoxyphenyl)-4-methyl-5-methylsulfinyl-1,2,4-triazole
• DTXSID50922182
• 4H-1,2,4-Triazole, 3-(4-methoxyphenyl)-4-methyl-5-(methylsulfinyl)-
• 3-(4-Methoxyphenyl)-4-methyl-5-(methylsulfinyl)-4H-1,2,4-triazole
• 3-(Methanesulfinyl)-5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazole
• 5-(4-Methoxyphenyl)-4-methyl-3-(methylsulfinyl)-4H-1,2,4-triazole
• 116850-68-1
• CHEMBL24794

• Inchi： 1S/C11H13N3O2S/c1-14-10(12-13-11(14)17(3)15)8-4-6-9(16-2)7-5-8/h4-7H,1-3H3
• InChI Key： HIKKEGKGIDBBOI-UHFFFAOYSA-N
• SMILES： S(C)(C1=NN=C(C2C=CC(=CC=2)OC)N1C)=O

Computed Properties

• Exact Mass: 251.07299
• Monoisotopic Mass: 251.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 481.3°C at 760 mmHg
• Flash Point: 244.9°C
• Refractive Index: 1.65
• PSA: 63